rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis
Overview
Description
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis (Rac-TBPCH) is an organic compound that is currently being studied for its potential applications in laboratory experiments, scientific research, and drug development. Rac-TBPCH is a chiral compound, meaning that it exists in two mirror-image forms, and is composed of a piperidine ring, two carboxamide groups, and a hydrochloride group. This compound is of particular interest due to its ability to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.
Scientific Research Applications
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. As such, it has been studied for its potential to modulate the activity of the nervous system, and has been used to study the effects of acetylcholine on behavior and cognition. Additionally, rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis has been studied for its potential therapeutic applications, such as the treatment of neurodegenerative disorders such as Alzheimer’s disease.
Mechanism of Action
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis acts as an inhibitor of acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. The compound binds to the active site of AChE, preventing the enzyme from breaking down acetylcholine. This leads to an increase in the amount of acetylcholine available in the synaptic cleft, which can then bind to acetylcholine receptors on the post-synaptic membrane. This leads to an increase in the activity of the nervous system, resulting in a variety of physiological and behavioral effects.
Biochemical and Physiological Effects
The effects of rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis on the nervous system are wide-ranging, and depend on the amount of the compound that is administered. At low doses, rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis can act as a stimulant, resulting in increased alertness and improved cognitive performance. At higher doses, the compound can act as a sedative, resulting in decreased alertness and impaired cognitive performance. The compound has also been shown to have antidepressant and anxiolytic effects, as well as anti-inflammatory and anti-nociceptive effects.
Advantages and Limitations for Lab Experiments
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis is a relatively safe compound that can be used in laboratory experiments with minimal risk of toxicity. The compound is relatively stable, and can be stored at room temperature for extended periods of time. Additionally, the compound is relatively inexpensive and easy to synthesize. However, the compound is not water-soluble, and must be dissolved in an organic solvent such as dimethyl sulfoxide or dimethylformamide.
Future Directions
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis has a wide range of potential applications, and further research is needed to fully understand its effects and potential therapeutic uses. Future studies should focus on the effects of rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis on the nervous system, as well as its potential therapeutic applications in the treatment of neurological disorders. Additionally, further research is needed to determine the optimal dosage and administration of the compound for various applications. Finally, further research is needed to explore the potential of rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis as an inhibitor of other enzymes, such as monoamine oxidase.
Synthesis Methods
Rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis can be synthesized by a two-step process, beginning with the reaction of 2-chloropiperidine with tert-butyl isocyanate and followed by reaction of the intermediate with malononitrile. The first step involves the nucleophilic addition of the piperidine ring to the isocyanate group, forming a five-membered ring intermediate. The second step involves the addition of malononitrile to the intermediate, forming a six-membered ring and releasing carbon dioxide. The reaction is then quenched with hydrochloric acid, resulting in the formation of rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-3-tert-butylpiperidine-2-carboxamide hydrochloride, cis involves the conversion of tert-butylacetic acid to tert-butylpiperidine-2-carboxylic acid, followed by the formation of the amide bond with tert-butylamine. The resulting tert-butylpiperidine-2-carboxamide is then resolved into its enantiomers using a chiral resolving agent. The desired enantiomer is then converted to the hydrochloride salt form.", "Starting Materials": [ "tert-butylacetic acid", "tert-butylamine", "sodium hydroxide", "thionyl chloride", "piperidine", "chiral resolving agent", "hydrochloric acid" ], "Reaction": [ "Conversion of tert-butylacetic acid to tert-butylpiperidine-2-carboxylic acid using piperidine and thionyl chloride", "Formation of tert-butylpiperidine-2-carboxamide by reacting tert-butylpiperidine-2-carboxylic acid with tert-butylamine in the presence of sodium hydroxide", "Resolution of tert-butylpiperidine-2-carboxamide into its enantiomers using a chiral resolving agent", "Conversion of the desired enantiomer to the hydrochloride salt form using hydrochloric acid" ] } | |
CAS RN |
2613299-90-2 |
Molecular Formula |
C10H21ClN2O |
Molecular Weight |
220.7 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
